Cas no 201530-86-1 (Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride)

Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride structure
201530-86-1 structure
Product Name:Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride
CAS No:201530-86-1
MF:C9H16ClN3
MW:201.696440696716
CID:3885642
PubChem ID:22728095
Update Time:2025-04-22

Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride
    • Benzenamine, 4-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:)
    • 201530-86-1
    • E75209
    • CS-0162972
    • BS-48105
    • 4-dimethylaminobenzylhydrazine hydrochloride
    • 4-(hydrazinylmethyl)-N,N-dimethylaniline;hydrochloride
    • 4-(Hydrazineylmethyl)-N,N-dimethylaniline xhydrochloride
    • 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride
    • p-Toluidine, N,N-dimethyl-alpha-hydrazino-, hydrochloride
    • 4-(Hydrazinylmethyl)-N,N-dimethylaniline--hydrogen chloride (1/1)
    • Benzenamine,4-(hydrazinylmethyl)-N,N-dimethyl-,hydrochloride
    • Hydrazine, (p-(dimethylamino)benzyl)-, hydrochloride
    • N,N-Dimethyl-alpha-hydrazino-p-toluidine hydrochloride
    • 93335-92-3
    • RZBGKBIGBDISHN-UHFFFAOYSA-N
    • SCHEMBL6759888
    • DTXSID50918505
    • Inchi: 1S/C9H15N3.ClH/c1-12(2)9-5-3-8(4-6-9)7-11-10;/h3-6,11H,7,10H2,1-2H3;1H
    • InChI Key: RZBGKBIGBDISHN-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(CNN)=CC=1)(C)C.Cl

Computed Properties

  • Exact Mass: 201.1032752Da
  • Monoisotopic Mass: 201.1032752Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 117
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.3Ų
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